![molecular formula C7H3Cl2NO B1626912 3,7-Dichlorobenzo[d]isoxazole CAS No. 16263-55-1](/img/structure/B1626912.png)
3,7-Dichlorobenzo[d]isoxazole
Overview
Description
Another efficient strategy for synthesizing isoxazoles involves the reaction of N-hydroxyl-4-toluenesulfonamide with α,β-unsaturated carbonyl compounds . This method offers readily available starting materials, mild conditions, high regioselectivity, and a wide scope .
Molecular Structure Analysis
The molecular structure of 3,7-Dichlorobenzo[d]isoxazole consists of a five-membered ring containing nitrogen and oxygen atoms. The presence of the labile N–O bond in the isoxazole ring allows for the formation of various 1,3-bifunctional derivatives of carbonyl compounds through a series of transformations .
Chemical Reactions Analysis
Scientific Research Applications
Synthesis and Characterization
The synthesis of isoxazole derivatives, including 3,7-Dichlorobenzo[d]isoxazole, often involves 1,3-dipolar cycloaddition. These compounds are characterized using techniques like FT-IR, NMR, UV-Vis, LC-MS/MS, and X-ray diffraction. Quantum chemical calculations (DFT/B3LYP) with specific basis sets are applied for determining molecular geometric parameters and comparing them with experimental results. Such compounds are also analyzed for their frontier molecular orbitals, global reactivity descriptors, molecular electrostatic potential, and non-linear optical behavior (Eryılmaz et al., 2016).
Biological Evaluation
Isoxazole derivatives, including those similar to this compound, are evaluated for biological activities like antimicrobial and anticancer properties. They are synthesized and screened against various pathogenic strains and cancer cell lines. The biological activity assessment includes examining antiproliferative properties, cell cycle analyses, apoptosis induction, and immunohistochemistry for understanding the impact on specific cellular targets and pathways (Ananda et al., 2016).
Photophysical Properties for Material Science Applications
Isoxazole derivatives are explored for their potential applications in material science. Their photophysical properties, such as optical absorption, fluorescence emission spectra, quantum efficiencies, and cyclic voltammetry, are studied. These properties are significant for applications in electronic organic materials and photovoltaic device development (de Brito et al., 2018).
Chemical Structure and Tautomerism
The tautomerism and basicity of isoxazole compounds, including this compound, are studied to understand their chemical behavior. This involves investigating their forms in different solvents and phases, which is critical for their applications in various chemical processes (Boulton & Katritzky, 1961).
Drug Discovery and Medicinal Chemistry
Isoxazole rings, as found in this compound, are a privileged structure in medicinal chemistry. Their versatility allows them to be used as starting points for the synthesis of compounds with various biological activities, such as antimicrobial, antiviral, anticancer, anti-inflammatory, and immunomodulatory properties. This makes them valuable scaffolds in the search for new therapeutic agents (Sysak & Obmińska-Mrukowicz, 2017).
Mechanism of Action
The specific mechanism of action for 3,7-Dichlorobenzo[d]isoxazole depends on its biological context. Many isoxazoles exhibit diverse biological activities, including antimicrobial, antiviral, antitumor, anti-inflammatory, and immunomodulating effects. The labile N–O bond in the isoxazole ring contributes to its synthetic utility and biological relevance .
Safety and Hazards
Properties
IUPAC Name |
3,7-dichloro-1,2-benzoxazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Cl2NO/c8-5-3-1-2-4-6(5)11-10-7(4)9/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUVGGVBYFLRRQX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)Cl)ON=C2Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80572932 | |
Record name | 3,7-Dichloro-1,2-benzoxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80572932 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
16263-55-1 | |
Record name | 3,7-Dichloro-1,2-benzisoxazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=16263-55-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,7-Dichloro-1,2-benzoxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80572932 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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